Cas no 74571-56-5 (1-methyl-4-[2-(5-nitro-1H-imidazol-1-yl)ethyl]piperazine)

1-methyl-4-[2-(5-nitro-1H-imidazol-1-yl)ethyl]piperazine structure
74571-56-5 structure
Product Name:1-methyl-4-[2-(5-nitro-1H-imidazol-1-yl)ethyl]piperazine
CAS No:74571-56-5
MF:C10H17N5O2
MW:239.274281263351
CID:1768254
PubChem ID:94677
Update Time:2025-04-21

1-methyl-4-[2-(5-nitro-1H-imidazol-1-yl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-[2-(5-nitro-1H-imidazol-1-yl)ethyl]piperazine
    • Piperazine, 1-methyl-4-(2-(5-nitro-1H-imidazol-1-yl)ethyl)-
    • 1-methyl-4-[2-(5-nitroimidazol-1-yl)ethyl]piperazine
    • 74571-56-5
    • DTXSID80225557
    • Inchi: 1S/C10H17N5O2/c1-12-2-4-13(5-3-12)6-7-14-9-11-8-10(14)15(16)17/h8-9H,2-7H2,1H3
    • InChI Key: CGQVBJOXPFPXIU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN=CN1CCN1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 239.13841
  • Monoisotopic Mass: 239.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.2
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: 440.2°C at 760 mmHg
  • Flash Point: 220°C
  • Refractive Index: 1.636
  • PSA: 67.44
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